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Compound of Interest

Compound Name:
Methyl 1-

aminocyclopropanecarboxylate

Cat. No.: B1349330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Methyl
1-aminocyclopropanecarboxylate hydrochloride (CAS Number: 72784-42-0), a key building

block and research compound. This document summarizes known data, presents detailed

experimental protocols for in-house characterization, and offers a logical workflow for

assessing these critical physicochemical properties.

Core Properties
Property Data

Molecular Formula C₅H₁₀ClNO₂

Molecular Weight 151.59 g/mol

Appearance
White to off-white crystalline powder or solid.[1]

[2]

Storage Conditions
Recommended long-term storage at -20°C or 2-

8°C.[1][3]

Solubility Profile
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Currently, specific quantitative solubility data for Methyl 1-aminocyclopropanecarboxylate
hydrochloride in various solvents is not extensively published. However, qualitative descriptions

consistently indicate its solubility in polar solvents.

Solvent Qualitative Solubility Quantitative Solubility

Water
Soluble, Slightly Soluble[2][3]

[4]
Data not available.

Methanol Soluble[3] Data not available

Ethanol Information not available Data not available

DMSO Sparingly Soluble[4] Data not available

Due to the absence of precise quantitative data, it is imperative for researchers to determine

the solubility in their specific solvent systems and experimental conditions. The following

experimental protocol outlines a standard procedure for this determination.

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)
This protocol is based on the widely accepted shake-flask method to determine the equilibrium

solubility of a compound.[5][6][7][8][9]

Objective: To determine the equilibrium solubility of Methyl 1-aminocyclopropanecarboxylate
hydrochloride in a selected aqueous buffer or organic solvent at a specific temperature.

Materials:

Methyl 1-aminocyclopropanecarboxylate hydrochloride

Solvent of interest (e.g., deionized water, phosphate-buffered saline pH 7.4, methanol)

Glass vials with screw caps

Orbital shaker with temperature control
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Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

Calibrated analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation.

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Methyl 1-aminocyclopropanecarboxylate hydrochloride to a

glass vial. The excess solid should be visually apparent.

Add a known volume of the selected solvent to the vial.

Tightly cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and

agitation speed.

Allow the mixture to equilibrate for a sufficient period (typically 24 to 72 hours) to ensure

equilibrium is reached.

Sample Collection and Preparation:

After equilibration, allow the vial to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a sample of the supernatant using a pipette.
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Filter the sample through a syringe filter to remove any undissolved solid particles. This

step is critical to avoid overestimation of solubility.

Quantification:

Accurately dilute the filtered supernatant with the solvent to a concentration within the

linear range of the analytical method.

Analyze the diluted sample using a validated HPLC method to determine the

concentration of the dissolved compound.

Prepare a calibration curve using standard solutions of Methyl 1-
aminocyclopropanecarboxylate hydrochloride of known concentrations.

Calculation:

Calculate the concentration of the compound in the original supernatant, accounting for

the dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Stability Profile
Methyl 1-aminocyclopropanecarboxylate hydrochloride is reported to be a chemically stable

compound under standard ambient conditions. However, for research and drug development

purposes, a thorough stability assessment under various environmental conditions is crucial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1349330?utm_src=pdf-body
https://www.benchchem.com/product/b1349330?utm_src=pdf-body
https://www.benchchem.com/product/b1349330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Stability Summary

Ambient Temperature Chemically stable.

Elevated Temperature

Specific degradation kinetics are not publicly

available. Accelerated stability studies are

recommended.

pH
Susceptibility to hydrolysis, particularly at

extreme pH values, should be evaluated.

Light
Photostability data is not available. Testing is

recommended as part of stress testing.

Experimental Protocol: Accelerated Stability Study
This protocol is designed based on the International Council for Harmonisation (ICH) guidelines

to assess the stability of Methyl 1-aminocyclopropanecarboxylate hydrochloride under

accelerated conditions.[10][11][12][13]

Objective: To evaluate the stability of the compound under accelerated storage conditions to

predict its shelf-life and identify potential degradation products.

Materials:

Methyl 1-aminocyclopropanecarboxylate hydrochloride (solid form)

Stability chambers with controlled temperature and relative humidity (RH)

Appropriate sample containers (e.g., glass vials with inert caps)

HPLC system with a stability-indicating method (a method that can separate the intact

compound from its degradation products)

Other analytical instruments as needed for characterization of degradation products (e.g.,

LC-MS).

Procedure:
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Sample Preparation:

Place a accurately weighed amount of the compound into multiple sample containers.

Seal the containers properly.

Storage Conditions:

Place the samples in a stability chamber set to accelerated conditions, for example, 40°C

± 2°C and 75% RH ± 5% RH.

Store a set of control samples at the recommended long-term storage condition (e.g., 5°C

± 3°C).

Time Points for Testing:

Pull samples for analysis at predetermined time points. For an accelerated study, typical

time points include 0, 1, 3, and 6 months.

Analytical Testing:

At each time point, analyze the samples for:

Appearance: Visual inspection for any changes in color or physical state.

Assay: Quantification of the amount of the intact compound remaining using a stability-

indicating HPLC method.

Degradation Products: Identification and quantification of any impurities or degradation

products.

Data Evaluation:

Plot the assay of the compound as a function of time.

Determine the rate of degradation.

Identify and, if necessary, characterize any significant degradation products.
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Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the comprehensive assessment of the

solubility and stability of a research compound like Methyl 1-aminocyclopropanecarboxylate
hydrochloride.

Solubility Assessment Stability Assessment

Start: Compound

Shake-Flask Method

Equilibration (24-72h)

Filtration (0.22 µm)

Quantification (e.g., HPLC)

Solubility Data (mg/mL)

Start: Compound

Storage at Accelerated Conditions
(e.g., 40°C / 75% RH)

Sampling at Time Points
(0, 1, 3, 6 months)

Analysis (Appearance, Assay, Impurities)

Stability Profile & Degradation Kinetics

Click to download full resolution via product page

Caption: Experimental workflow for solubility and stability testing.
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This in-depth guide provides researchers, scientists, and drug development professionals with

a foundational understanding of the solubility and stability aspects of Methyl 1-
aminocyclopropanecarboxylate hydrochloride. The provided experimental protocols serve as

a starting point for generating crucial in-house data to support research and development

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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